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Compound of Interest

Compound Name: Ditigloylteloidine

Cat. No.: B207894 Get Quote

A comprehensive search of scientific literature reveals a significant lack of specific studies on

the structure-activity relationship (SAR) of ditigloylteloidine. While the existence of this

phytochemical is confirmed, with its presence noted in plants such as Brugmansia suaveolens,

Datura metel, and Datura stramonium, there is no readily available research detailing the

systematic evaluation of its derivatives and their corresponding biological activities.[1][2]

Ditigloylteloidine, chemically identified as 3α,6β-Ditigloyloxytropan-7β-ol, is a derivative of

teloidine, a tropane alkaloid.[3][4] However, dedicated research programs to synthesize

analogs and evaluate their pharmacological effects, which are essential for establishing a clear

SAR, appear to be unpublished or not indexed in major scientific databases.

Due to this absence of quantitative data, detailed experimental protocols, and defined signaling

pathways specifically for ditigloylteloidine and its analogs, it is not currently feasible to

construct the requested in-depth comparison guide on this specific compound.

Proposed Alternative: A Comparison Guide on the
Structure-Activity Relationship of Tropane Alkaloids
Given your interest in ditigloylteloidine, a tropane alkaloid derivative, we propose to create a

comprehensive comparison guide on the broader and more extensively researched topic of

Tropane Alkaloid Structure-Activity Relationships. This would include well-known compounds

such as atropine, scopolamine, and cocaine, as well as synthetic derivatives that have been

developed as valuable pharmacological tools and therapeutic agents.
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This guide would adhere to all your core requirements, including:

Data Presentation: Summarizing quantitative data (e.g., binding affinities, IC50 values) of

various tropane alkaloid derivatives in structured tables.

Experimental Protocols: Providing detailed methodologies for key experiments such as

radioligand binding assays, functional assays, and animal models of disease.

Mandatory Visualization: Creating Graphviz diagrams to illustrate relevant signaling

pathways (e.g., muscarinic or dopaminergic receptor signaling), experimental workflows, and

the logical relationships in the development of these compounds.

This alternative will provide valuable insights into how modifications of the tropane scaffold

influence biological activity, a topic of significant interest to researchers in pharmacology and

drug development.

We await your approval to proceed with this proposed topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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